Cas no 606136-31-6 (Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI))

• Product Name: Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI)
• CAS No: 606136-31-6
• MF: C₁₆H₂₃N₃O₆S₂
• MW: 417.500321626663
• CID: 953173
• PubChem ID: 1428849
• Update Time: 2025-04-19

Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-(methylsulfonyl)-4-[4-(4-morpholinylsulfonyl)benzoyl]- (9CI)
• [4-(Methylsulfonyl)-1-piperazinyl][4-(4-morpholinylsulfonyl)pheny l]methanone
• 606136-31-6
• PIPERAZINE, 1-(METHYLSULFONYL)-4-[4-(4-MORPHOLINYLSULFONYL)BENZOYL]-
• DB-277658

• Inchi： 1S/C16H23N3O6S2/c1-26(21,22)18-8-6-17(7-9-18)16(20)14-2-4-15(5-3-14)27(23,24)19-10-12-25-13-11-19/h2-5H,6-13H2,1H3
• InChI Key： HZFPKIIZOPJFMV-UHFFFAOYSA-N
• SMILES： S(C)(N1CCN(C(C2C=CC(=CC=2)S(N2CCOCC2)(=O)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 417.103
• Monoisotopic Mass: 417.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 121Ų